7-chloro-4-[(4-chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzothiazine

• IUPAC Name: 7-chloro-4-(4-chlorophenyl)sulfonyl-2,3-dihydro-1,4-benzothiazine
• InChI: InChI=1S/C14H11Cl2NO2S2/c15-10-1-4-12(5-2-10)21(18,19)17-7-8-20-14-9-11(16)3-6-13(14)17/h1-6,9H,7-8H2
• InChI Key: OCZPQIHZWUFSOF-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(N1S(=O)(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)Cl
• Molecular Formula: C14H11Cl2NO2S2
• Molecular Weight: 360.3 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, and molecular weight. For the related compound, Bis(4-chlorophenyl) sulfone, the boiling point is 250 °C/10 mmHg, the melting point is 143-146 °C, and the molecular weight is 287.16.

Scientific Research Applications

Synthesis and Structural Analysis

• Impurity Identification in Pharmaceuticals : A study focused on identifying an impurity in bulk hydrochlorothiazide, a compound closely related to 7-chloro-4-[(4-chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzothiazine, using advanced analytical techniques. This research underscores the importance of purity in pharmaceutical compounds and the methods for identifying and characterizing impurities (Fang et al., 2001).

• Synthesis of Sulfones : Another study reported on the synthesis of sulfones of 4H-1,4-benzothiazines, demonstrating a method for converting chloro-benzothiazines into sulfones. This work highlights the chemical versatility of benzothiazine derivatives and their potential applications in various fields (Kumar et al., 2004).

• Anticancer Activity : Research on the synthesis of 2-hydroxy-1-[(4-chloro-2-mercaptophenyl)sulfonyl]imidazole derivatives, which share structural similarities with 7-chloro-4-[(4-chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzothiazine, showed potential anticancer activity. This study contributes to the understanding of how structural derivatives of benzothiazines can be utilized for therapeutic purposes (Brzozowski & Kornicka, 1999).

Crystal Structure and Drug Design

• Crystal Structure Analysis : Studies on polythiazide, a compound related to benzothiazines, examined its crystal structure, revealing insights into the molecular interactions and conformation that could inform the design of similar compounds with improved pharmacological properties (Gelbrich et al., 2010).

Antiviral Properties

• Novel Arylsulfone Derivatives : Research into arylsulfone derivatives, incorporating the sulfonyl group into a bicyclic structure similar to the target compound, identified new inhibitors against betaherpesviruses, offering a new avenue for antiviral drug development (Naesens et al., 2006).

High-pressure Studies

• High-Pressure Structural Studies : The examination of chlorothiazide under high-pressure conditions provided valuable data on the behavior of benzothiadiazine derivatives under extreme conditions, contributing to the understanding of their structural stability and potential modifications for enhanced efficacy (Oswald et al., 2010).

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and precautions needed when handling it. For the related compound, Bis(4-chlorophenyl) sulfone, it is classified as Aquatic Chronic 2 - Eye Irrit. 2, and precautions such as avoiding contact with eyes, skin, and clothing, and avoiding ingestion and inhalation are recommended.